Cas no 2193067-96-6 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid
• CAS No: 2193067-96-6
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5213374
• PubChem ID: 137951442
• Update Time: 2025-10-31

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid

• Inchi： 1S/C22H23NO5/c1-27-20-12-23(11-10-18(20)21(24)25)22(26)28-13-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-9,18-20H,10-13H2,1H3,(H,24,25)
• InChI Key： UILGKMPRXOQDOG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C(O)=O)C(OC)C1

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2193067-96-6, commonly referred to as 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, drug discovery, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a piperidine ring substituted with methoxy and carboxylic acid functionalities. The combination of these groups makes it a versatile building block in modern chemical research.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as excellent protecting groups for amino acids. The piperidine ring in this compound adds further complexity and functionality, enabling it to participate in a wide range of chemical reactions. Researchers have explored its potential as a precursor for the development of novel bioactive molecules, particularly in the context of medicinal chemistry.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc group through Friedel-Crafts acylation and subsequent functionalization of the piperidine ring. These methods have been optimized based on recent advancements in catalytic systems and green chemistry practices, making the synthesis more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in the development of advanced materials, such as stimuli-responsive polymers and drug delivery systems. Its ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for these applications. For instance, studies have demonstrated its use in creating self-healing materials that can repair damage when exposed to heat or light.

Moreover, the presence of the carboxylic acid group in this compound allows for its incorporation into various polymer networks through esterification or amidation reactions. This property has been exploited in the creation of biocompatible materials for medical applications, such as tissue engineering scaffolds and implantable devices.

Recent research has also focused on the biological activity of derivatives of this compound. For example, certain analogs have exhibited potent anti-inflammatory and antioxidant properties, suggesting their potential use in therapeutic agents. These findings underscore the importance of continued investigation into the chemical and biological properties of this compound.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methoxypiperidine-4-carboxylic acid is a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an essential tool in modern chemical research, while ongoing studies continue to uncover new avenues for its utilization.